Cas no 1396845-20-7 (1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-2-phenylbutan-1-one)

• Product Name: 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-2-phenylbutan-1-one
• CAS No: 1396845-20-7
• MF: C₂₁H₂₇NO₂S
• MW: 357.509584665298
• CID: 5364633
• PubChem ID: 71801081
• Update Time: 2025-05-24

1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-2-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1396845-20-7
• VU0546227-1
• F6374-5454
• AKOS024552609
• 1-(4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)-2-phenylbutan-1-one
• 1-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-2-phenylbutan-1-one
• 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-2-phenylbutan-1-one

• Inchi： 1S/C21H27NO2S/c1-2-20(18-7-4-3-5-8-18)21(23)22-12-10-17(11-13-22)15-25-16-19-9-6-14-24-19/h3-9,14,17,20H,2,10-13,15-16H2,1H3
• InChI Key： APUPCLNLEYXLRV-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)CC1CCN(C(C(C2C=CC=CC=2)CC)=O)CC1

Computed Properties

• Exact Mass: 357.17625028g/mol
• Monoisotopic Mass: 357.17625028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-2-phenylbutan-1-one

Compound CAS No. 1396845-20-7: 1-[4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-2-phenylbutan-1-one

The compound with CAS No. 1396845-20-7, named 1-[4-{[(furan-2-yl)methyl]sulfanyl}methyl)piperidin-1-yl]-2-phenylbutan-1-one, is a complex organic molecule with a unique structure that combines a piperidine ring, a furan moiety, and a ketone group. This compound has garnered attention in the field of organic chemistry due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

The piperidine ring in this compound serves as a key structural element, providing rigidity and stability to the molecule. The furan moiety, attached via a sulfanyl group, introduces aromaticity and enhances the molecule's ability to participate in π–π interactions. These interactions are crucial in biological systems, where they can influence molecular recognition and binding affinity. The ketone group at the terminal position further contributes to the compound's reactivity, making it a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity, which are essential for downstream applications. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting protein kinases and proteases. Its ability to inhibit these enzymes suggests potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. Furthermore, studies have demonstrated that the furan-sulfanyl group plays a critical role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The integration of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that the piperidine ring can effectively bind to hydrophobic pockets on target proteins, while the furan-sulfanyl group contributes to hydrogen bonding and electrostatic interactions. These findings have guided further optimization efforts aimed at enhancing both potency and selectivity.

From a materials science perspective, this compound has been explored as a precursor for advanced materials such as polymers and nanoparticles. Its unique structure allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent research has focused on its application in drug delivery systems, where it can serve as a biocompatible carrier for therapeutic agents.

In conclusion, CAS No. 1396845-20-7 represents a multifaceted organic compound with significant potential across various scientific disciplines. Its intricate structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full range of capabilities, this compound is poised to make meaningful contributions to the advancement of science and technology.